Cas no 147-47-7 (2,2,4-trimethyl-1,2-dihydroquinoline)

2,2,4-trimethyl-1,2-dihydroquinoline structure

147-47-7 structure

Product Name:2,2,4-trimethyl-1,2-dihydroquinoline

CAS No:147-47-7

MF:C₁₂H₁₅N

MW:173.254203081131

MDL:MFCD00044248

CID:36558

PubChem ID:8981

Update Time:2025-07-31

2,2,4-trimethyl-1,2-dihydroquinoline Chemical and Physical Properties

Names and Identifiers

- 2,2,4-Trimethyl-1,2-dihydroquinoline
- 1,2-Dihydro-2,2,4-trimethylquinoline
- Naugard? Q Extra
- Naugard? Super Q
- 1,2-hydro-2,2,4-trimethylquinoline
- 2,2,4-Arimethyl-1H-quinoline
- 2,2,4-trimethyl-[2H]-dihydroquinoline
- 2,2,4-TRIMETHYL-1,2,3,4-TETRAHYDRO-QUINOLIN-6-OL
- 2,2,4-Trimethyl-1,2-dihydroquinone
- 2,2,4-trimethyl-1H-quinoline
- 2,2,4-trimethyl-quinoline
- Acetone anil
- Quinoline,1,2-dihydro
- RALOX TMQ Monomer
- Trimethyl dihydroquinoline
- TRIMETHYL-1,2-DIHYDROQUINOLINE
- Acetonanil
- Flectol H
- Agerite resin D
- Flectol A
- Flectol pastilles
- Polnox R
- Quinoline, 1,2-dihydro-2,2,4-trimethyl-
- Vulkanox HS/LG
- Vulkanox HS/powder
- Poly(1,2-dihydro-2,2,4-trimethylquinoline)
- Antioxidant HSL
- Antioxidant HS
- Permanax TQ
- Polnoks R
- Antigene RDF
- Nonflex RD
- Agerite MA
- Permanax 45
- Flectol H, polymer
- Acetone anil (quinoline derivative)
- Nocrac 224
- Trimeth
- Tox21_201077
- 1,2-dihydro-2,2,4-trimethylQUINOLINE;
- F1974-0002
- NSC 4175
- W-109515
- SY029873
- NCGC00260016-01
- 1,2-Dihydro-2,2,4-trimethylquinoline (85per cent)
- 2,2,4-Trimethyl-1,2-dihydrochinolin
- Acetonanyl (Salt/Mix)
- TMDQ
- ANTIOXIDANT FR-SB
- MLS002174246
- CAS-26780-96-1
- FT-0621798
- CAS-147-47-7
- 1,2-Dihydro-2,2,4-trimethylquinoline (monomer)
- DSSTox_CID_5070
- FT-0654592
- InChI=1/C12H15N/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11/h4-8,13H,1-3H3
- AI3-17714
- AKOS000274374
- SB67449
- CCRIS 4795
- NCGC00073733-03
- Acetonanil (Salt/Mix)
- SMR001261421
- METHYL4-HYDROXY-1-(4-METHOXYPHENYL)-6-OXO-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLATE
- 147-47-7
- Q27236080
- DSSTox_GSID_25071
- NSC-4175
- WLN: T66 BM CHJ C1 C1 E1
- NCGC00073733-02
- DTXSID0025070
- CS-0046816
- MFCD00044248
- DTXCID605070
- Acetone anil (quinoline deriv.)
- NCGC00073733-04
- CHEMBL294154
- HMS3039L13
- 31014-67-2
- EINECS 205-688-8
- HMS1655H02
- EN300-57908
- HSDB 1103
- 26780-96-1
- 2,4-Trimethyl-1,2-dihydroquinoline
- 0553M374Q3
- Good-rite 3140
- D70537
- NS00010679
- UNII-0553M374Q3
- NCGC00258630-01
- 2,2,4-Trimethyl-1,2-dihydrochinolin [Czech]
- NCI-C60902
- Hydroquin
- AMY41313
- 2,4-Trimethyl-1,2-dihydroquinone
- A808648
- 1,2-DIHYDRO-2,2,4-TRIMETHYLQUINOLINE [HSDB]
- 1,2-Dihydro-2,2,4-trimethylquinoline (>85%)
- SCHEMBL44875
- DSSTox_RID_77651
- EC 500-051-3
- ZNRLMGFXSPUZNR-UHFFFAOYSA-
- NSC4175
- AS-44332
- CCRIS 4914
- Tox21_202467
- Poly(1,2-dihydro-2,2,4-trimethylquinoline) Softening point 80-100 degrees C
- DB-111020
- A10817
- FP40575
- FT153116
- 2,2,4-trimethyl-1,2-dihydroquinoline
- MDL： MFCD00044248
- Inchi： 1S/C12H15N/c1-9-8-12(2,3)13-11-7-5-4-6-10(9)11/h4-8,13H,1-3H3
- InChI Key： ZNRLMGFXSPUZNR-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2C(C)=CC1(C)C

Computed Properties

Exact Mass: 173.12000
Monoisotopic Mass: 173.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 12

Experimental Properties

Density: 1.0215 (rough estimate)
Boiling Point: 269.7±20.0°C at 760 mmHg
Refractive Index: 1.5680 (estimate)
PSA: 12.03000
LogP: 3.43200

2,2,4-trimethyl-1,2-dihydroquinoline Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H317-H319-H335
Warning Statement： P261-P280-P305+P351+P338
WGK Germany：3
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

2,2,4-trimethyl-1,2-dihydroquinoline Customs Data

HS CODE：29322980
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,4-trimethyl-1,2-dihydroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T840225-5g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7	95%	5g	238.00	2021-05-17
Fluorochem	220348-5g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7	93%	5g	￡13.00	2022-03-01
Fluorochem	220348-25g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7	93%	25g	￡24.00	2022-03-01
Fluorochem	220348-100g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7	93%	100g	￡75.00	2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T19530-25g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7	93%	25g	¥224.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T19530-5g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7	93%	5g	¥51.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T19530-100g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7	93%	100g	¥888.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T19530-1g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7		1g	¥76.0	2021-09-03
ChemScence	CS-0046816-25g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7		25g	$41.0	2022-04-27
ChemScence	CS-0046816-100g	2,2,4-Trimethyl-1,2-dihydroquinoline	147-47-7		100g	$130.0	2022-04-27

2,2,4-trimethyl-1,2-dihydroquinoline Production Method

2,2,4-trimethyl-1,2-dihydroquinoline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:147-47-7)2,2,4-trimethyl-1,2-dihydroquinoline

Order Number:A808648

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:49

Price ($):629.0

Email:sales@amadischem.com

Product Official Link

2,2,4-trimethyl-1,2-dihydroquinoline Related Literature

1. 597. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part II. Bromo-derivatives of 1,2-dihydro-2,2,4-trimethylquinoline

J. P. Brown,L. M. Jackman J. Chem. Soc. 1964 3132
2. The reaction of ethoxyquin (6-ethoxy-1,2-dihydro-2,2,4-trimethylquinoline) with nitrous acid

Raymond Bonnett,Antonius A. Charalambides,Michael B. Hursthouse,K. M. Abdul Malik,Popi Nicolaidou,George M. Sheldrick J. Chem. Soc. Perkin Trans. 1 1979 488
3. The p-toluenesulfonic acid catalyzed single pot synthesis of tetracyclic 1,2-dihydroquinolines: a metal free approach

Anil K. Hajare,Arun R. Jagdale,G. Gautham Shenoy,Neelima Sinha New J. Chem. 2016 40 4888
4. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part V. The dimer of 1,2-dihydro-2,2,4-trimethylquinoline

J. P. Brown,B. K. Tidd J. Chem. Soc. C 1968 1075
5. Reactions of 2,2-dialkyl-1,2-dihydroquinolines. Part VI. Further bromination studies

J. P. Brown,O. Meth-Cohn J. Chem. Soc. C 1971 3631

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